N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide

• IUPAC Name: N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H24N2O3/c1-13(22-2)17(21)19-10-6-7-14(12-19)11-18-16(20)15-8-4-3-5-9-15/h3-5,8-9,13-14H,6-7,10-12H2,1-2H3,(H,18,20)
• InChI Key: UGBPSABALZPCTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC(C1)CNC(=O)C2=CC=CC=C2)OC
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide is a compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities and pharmacological properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation, cyclization, and cycloaddition reactions.

Introduction of the Methoxypropanoyl Group: The methoxypropanoyl group is introduced through acylation reactions using appropriate acylating agents under controlled conditions.

Attachment of the Benzamide Group: The final step involves the coupling of the piperidine derivative with benzamide using coupling reagents such as EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to monitor reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[[1-(2-methoxypropanoyl)piperidin-3-yl]methyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Piperine: A naturally occurring piperidine derivative with antioxidant and anticancer properties.

Evodiamine: Another piperidine derivative known for its antiproliferative effects.

Matrine: Exhibits antimetastatic effects on various types of cancers.

Uniqueness

Its methoxypropanoyl and benzamide groups contribute to its unique pharmacological profile compared to other piperidine derivatives .